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Gyeongsangnam-do, South Korea – Researchers have demonstrated a significant synergistic

effect when adding (E,Z)-4,6-hexadecadienal to the primary two-component sex pheromone of

the Korean population of the persimmon fruit moth, Stathmopoda masinissa. Field trials have

shown that traps baited with a three-component blend captured significantly more male moths

than traps baited with the two-component pheromone alone, highlighting the importance of

minor components in enhancing the efficacy of pheromone-based pest management strategies.

The primary sex pheromone of the S. masinissa population in Korea has been identified as a

combination of (E,Z)-4,6-hexadecadienyl acetate (E4,Z6-16:OAc) and (E,Z)-4,6-hexadecadien-

1-ol (E4,Z6-16:OH). While this two-component blend is effective at attracting male moths, the

addition of a third compound, (E,Z)-4,6-hexadecadienal (E4,Z6-16:Ald), was found to

significantly increase trap captures. This finding is crucial for developing more effective lures for

monitoring and controlling this significant pest of persimmon crops.

Comparative Field Trial Data
Field experiments conducted over three years in three different regions of South Korea

consistently demonstrated the superior performance of the three-component blend. The

following table summarizes the mean number of S. masinissa males captured in traps baited

with different pheromone combinations.
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Lure Composition Mean No. of Moths Captured (±SE)

(E4,Z6)-16:OAc + (E4,Z6)-16:OH 15.7 ± 2.3 a

(E4,Z6)-16:OAc + (E4,Z6)-16:Ald 25.3 ± 3.1 b

(E4,Z6)-16:OAc + (E4,Z6)-16:OH +

(E4,Z6)-16:Ald
28.9 ± 3.5 b

Means in the same column followed by the same letter are not significantly different (P > 0.05,

Tukey's HSD).

As the data indicates, the addition of E4,Z6-16:Ald to either the acetate alone or the

combination of the acetate and alcohol resulted in a statistically significant increase in the

number of captured moths.

Experimental Protocols
Field Trapping: The field attraction of male S. masinissa to various pheromone blends was

evaluated in persimmon orchards. Pheromone traps were deployed for three consecutive years

in three distinct geographical locations in South Korea. The traps were baited with rubber septa

impregnated with different combinations of the synthetic pheromone components. The number

of male moths captured in each trap was recorded and analyzed to determine the most

attractive blend.

Electroantennography (EAG): To assess the physiological response of male moths to the

individual pheromone components, electroantennography was employed. This technique

measures the electrical output of an insect's antenna in response to an odorant. Male S.

masinissa antennae were exposed to puffs of air containing each of the three compounds:

(E4,Z6)-16:OAc, (E4,Z6)-16:OH, and (E4,Z6-16:Ald). The resulting electrical signals from the

antennae were recorded and compared. The results showed that E4,Z6-16:Ald elicited a

response as strong as the two primary pheromone components, indicating its perception by the

male moth's olfactory system.[1][2][3]
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The following diagram illustrates the workflow of the field trapping experiment designed to

compare the efficacy of different pheromone blends.
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Caption: Workflow of the comparative field trapping experiment.

The signaling pathway for the synergistic attraction of S. masinissa can be conceptualized as

follows, where the presence of all three components leads to a maximal behavioral response.
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Caption: Putative signaling pathway for pheromone perception.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b138261?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

